16-acetyl-13-(3-furylmethylene)-9-methyl-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.0~2,7~.0~11,15~]hexadeca-2,4,6,10-tetraen-14-one

• Molecular Formula: C20H16N2O4S
• Molecular Weight: 380.4g/mol
• IUPAC Name: (9S,13E)-16-acetyl-13-(furan-3-ylmethylidene)-9-methyl-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraen-14-one
• InChI: InChI=1S/C20H16N2O4S/c1-11(23)16-17-13-5-3-4-6-14(13)26-20(16,2)21-19-22(17)18(24)15(27-19)9-12-7-8-25-10-12/h3-10,16-17H,1-2H3/b15-9+/t16?,17?,20-/m0/s1
• InChI Key: YNVOFVVOTHCGJD-HAUIRWJOSA-N
• Isomeric SMILES: CC(=O)C1C2C3=CC=CC=C3O[C@@]1(N=C4N2C(=O)/C(=C\C5=COC=C5)/S4)C
• SMILES: CC(=O)C1C2C3=CC=CC=C3OC1(N=C4N2C(=O)C(=CC5=COC=C5)S4)C

Description

The compound 16-acetyl-13-(3-furylmethylene)-9-methyl-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.0~2,7~.0~11,15~]hexadeca-2,4,6,10-tetraen-14-one is a complex organic molecule with a unique tetracyclic structure It contains multiple functional groups, including a furan ring, an acetyl group, and a thia-diazatetracyclo core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 16-acetyl-13-(3-furylmethylene)-9-methyl-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.0~2,7~.0~11,15~]hexadeca-2,4,6,10-tetraen-14-one typically involves multi-step organic reactions. The key steps include the formation of the tetracyclic core, introduction of the furan ring, and acetylation. Specific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the synthetic routes to increase yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process. Additionally, purification methods like chromatography and recrystallization are essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

16-acetyl-13-(3-furylmethylene)-9-methyl-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.0~2,7~.0~11,15~]hexadeca-2,4,6,10-tetraen-14-one: can undergo various chemical reactions, including:

Oxidation: The furan ring and other functional groups can be oxidized under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: Functional groups can be substituted with other groups to modify the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce different reduced forms of the compound.

Scientific Research Applications

16-acetyl-13-(3-furylmethylene)-9-methyl-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.0~2,7~.0~11,15~]hexadeca-2,4,6,10-tetraen-14-one: has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 16-acetyl-13-(3-furylmethylene)-9-methyl-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.0~2,7~.0~11,15~]hexadeca-2,4,6,10-tetraen-14-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Similar Compounds

• (13Z)-16-acetyl-9-methyl-13-[(thiophen-2-yl)methylidene]-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.0^{2,7}.0{11,15}]hexadeca-2,4,6,10-tetraen-14-one
• methyl (9S,13E)-13-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-9-methyl-14-oxo-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate

Uniqueness

The uniqueness of 16-acetyl-13-(3-furylmethylene)-9-methyl-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.0~2,7~.0~11,15~]hexadeca-2,4,6,10-tetraen-14-one lies in its specific structural features and functional groups, which confer distinct chemical and biological properties